Cas no 58845-79-7 (3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis-)
58845-79-7 structure
Product Name:3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis-
CAS No:58845-79-7
MF:C19H32O4
MW:324.454986572266
CID:340635
PubChem ID:71443326
Update Time:2025-04-19
3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis-
- DTXSID70852154
- 58845-79-7
- allo-Protolichesterinic acid
- (2S,3S)-4-methylidene-5-oxo-2-tridecyloxolane-3-carboxylic acid
- CHEBI:144190
-
- Inchi: 1S/C19H32O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-17(18(20)21)15(2)19(22)23-16/h16-17H,2-14H2,1H3,(H,20,21)/t16-,17-/m0/s1
- InChI Key: WZYZDHVPSZCEEP-IRXDYDNUSA-N
- SMILES: O1C(C(=C)[C@H](C(=O)O)[C@@H]1CCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 324.23016
- Monoisotopic Mass: 324.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 13
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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